(3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride

• IUPAC Name: (3R,4R)-3-fluoro-4-methoxypiperidine;hydrochloride
• InChI: InChI=1S/C6H12FNO.ClH/c1-9-6-2-3-8-4-5(6)7;/h5-6,8H,2-4H2,1H3;1H/t5-,6-;/m1./s1
• InChI Key: RXBHOPYLIYPIMX-KGZKBUQUSA-N
• Canonical SMILES: COC1CCNCC1F.Cl
• Isomeric SMILES: CO[C@@H]1CCNC[C@H]1F.Cl
• Molecular Formula: C6H13ClFNO
• Molecular Weight: 169.62 g/mol

Description

Molecular Structure Analysis

The molecular structure of (3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride consists of 6 carbon atoms, 13 hydrogen atoms, 1 chlorine atom, 1 fluorine atom, and 1 oxygen atom. The exact structural layout is not provided in the search results.

Chemical Reactions Analysis

The specific chemical reactions involving this compound are not detailed in the search results. It’s likely that this compound participates in various reactions, given its use in research and industry.

Scientific Research Applications

(3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride is used in many scientific research applications, such as drug discovery, drug development, and drug testing. It is also used in the study of chemical and biological processes, such as enzyme inhibition, protein-protein interactions, and receptor-ligand interactions. This compound is also used in the study of drug metabolism and pharmacokinetics.

Mechanism of Action

(3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride has been found to interact with various biological targets, including enzymes, receptors, and proteins. Its mechanism of action is thought to involve binding to these targets and modulating their activity. For example, this compound has been found to inhibit the enzyme monoamine oxidase B, which is involved in the metabolism of certain neurotransmitters.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects. For example, it has been found to inhibit the enzyme monoamine oxidase B, which is involved in the metabolism of certain neurotransmitters. It has also been found to modulate the activity of various receptors, such as the serotonin receptor 5-HT1A and the opioid receptor mu.

Advantages and Limitations for Lab Experiments

The use of (3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride in laboratory experiments has several advantages. It is a simple and efficient synthesis method, it is easy to obtain, and it is relatively inexpensive. However, there are also some limitations to its use in laboratory experiments. For example, this compound is not stable in aqueous solutions and must be stored in a dry environment. In addition, its solubility in organic solvents is limited, which can make it difficult to use in certain experiments.

Future Directions

There are many potential future directions for the use of (3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride in scientific research and laboratory experiments. For example, it could be used to study the effects of modulating various biological targets, such as enzymes, receptors, and proteins. It could also be used in drug discovery and development, as well as in the study of drug metabolism and pharmacokinetics. In addition, this compound could be used to study the effects of various environmental factors, such as temperature, pH, and light, on biological processes. Finally, this compound could be used to study the effects of various drugs on biological systems.

Synthesis Methods

The synthesis of (3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride involves the reaction of 4-methoxypiperidine with 3-fluoropropionic acid chloride in the presence of triethylamine, followed by hydrolysis of the product with hydrochloric acid. This method is a simple and efficient way to produce this compound.

Safety and Hazards

A Safety Data Sheet exists for (3R,4R)-3-Fluoro-4-methoxypiperidine hydrochloride, indicating that it is classified according to the OSHA Hazard Communication Standard. For detailed safety and hazard information, it is recommended to refer to this Safety Data Sheet.